Cas no 78303-71-6 (2-(chlorosulfonyl)ethyl acetate)
2-(Chlorosulfonyl)ethyl acetate is a versatile sulfonylating reagent used in organic synthesis. Its reactive chlorosulfonyl group enables efficient introduction of sulfonate esters, while the acetate moiety enhances solubility and stability. The compound is particularly valuable in pharmaceutical and agrochemical applications, where controlled sulfonylation under mild conditions is required.
78303-71-6 structure
Product Name:2-(chlorosulfonyl)ethyl acetate
CAS No:78303-71-6
MF:C4H7ClO4S
MW:186.613979578018
MDL:MFCD19200081
CID:2064023
PubChem ID:13139000
Update Time:2025-06-18
2-(chlorosulfonyl)ethyl acetate Chemical and Physical Properties
Names and Identifiers
-
- Chloride,Ac-2-Hydroxy-1-ethanesulfonic acid
- 2-(chlorosulfonyl)ethyl acetate
- CS-0265587
- 78303-71-6
- DA-16991
- 2-(chlorosulfonyl)ethylacetate
- EN300-99443
- AKOS006335683
- SCHEMBL1533859
- 2-Acetoxyethanesulfonyl chloride
- 2-(acetyloxy)ethanesulfonyl chloride
- D86390
- MUWVJHSRIWOIJE-UHFFFAOYSA-N
- 2-chlorosulfonylethyl acetate
- 833-908-8
-
- MDL： MFCD19200081
- Inchi： 1S/C4H7ClO4S/c1-4(6)9-2-3-10(5,7)8/h2-3H2,1H3
- InChI Key： MUWVJHSRIWOIJE-UHFFFAOYSA-N
- SMILES： ClS(CCOC(C)=O)(=O)=O
Computed Properties
- Exact Mass: 185.9753576g/mol
- Monoisotopic Mass: 185.9753576g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 10
- Rotatable Bond Count: 4
- Complexity: 202
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.3
- Topological Polar Surface Area: 68.8Ų
2-(chlorosulfonyl)ethyl acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1336257-50mg |
2-(Chlorosulfonyl)ethyl acetate |
78303-71-6 | 95% | 50mg |
￥4363 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1336257-100mg |
2-(Chlorosulfonyl)ethyl acetate |
78303-71-6 | 95% | 100mg |
￥6496 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1336257-250mg |
2-(Chlorosulfonyl)ethyl acetate |
78303-71-6 | 95% | 250mg |
￥10080 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1336257-500mg |
2-(Chlorosulfonyl)ethyl acetate |
78303-71-6 | 95% | 500mg |
￥15883 | 2023-04-13 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1336257-1g |
2-(Chlorosulfonyl)ethyl acetate |
78303-71-6 | 95% | 1g |
￥18808 | 2023-04-13 | |
| TRC | C611643-10mg |
2-(chlorosulfonyl)ethyl acetate |
78303-71-6 | 10mg |
$ 70.00 | 2022-06-06 | ||
| TRC | C611643-50mg |
2-(chlorosulfonyl)ethyl acetate |
78303-71-6 | 50mg |
$ 210.00 | 2022-06-06 | ||
| TRC | C611643-100mg |
2-(chlorosulfonyl)ethyl acetate |
78303-71-6 | 100mg |
$ 340.00 | 2022-06-06 | ||
| Enamine | EN300-99443-0.05g |
2-(chlorosulfonyl)ethyl acetate |
78303-71-6 | 95.0% | 0.05g |
$202.0 | 2025-03-21 | |
| Enamine | EN300-99443-0.1g |
2-(chlorosulfonyl)ethyl acetate |
78303-71-6 | 95.0% | 0.1g |
$301.0 | 2025-03-21 |
2-(chlorosulfonyl)ethyl acetate Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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